3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate

• IUPAC Name: [3-(2,5-dimethoxyphenyl)-2-oxochromen-7-yl] morpholine-4-carboxylate
• InChI: InChI=1S/C22H21NO7/c1-26-15-5-6-19(27-2)17(12-15)18-11-14-3-4-16(13-20(14)30-21(18)24)29-22(25)23-7-9-28-10-8-23/h3-6,11-13H,7-10H2,1-2H3
• InChI Key: DREOKGJZPGDOBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CC3=C(C=C(C=C3)OC(=O)N4CCOCC4)OC2=O
• Molecular Formula: C22H21NO7
• Molecular Weight: 411.4 g/mol
• CAS No.: 900283-62-7

Description

3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate is a synthetic coumarin derivative characterized by a chromen-2-one core substituted at the 3-position with a 2,5-dimethoxyphenyl group and at the 7-position with a morpholine-4-carboxylate ester. The compound’s structure combines a planar aromatic chromenone system with electron-donating methoxy groups and a morpholine ring, which may enhance solubility and influence biological interactions .

The structural elucidation of such compounds typically relies on X-ray crystallography (using programs like SHELXL ) and computational modeling tools (e.g., WinGX/ORTEP ).

Biological Activity

The compound 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate is a derivative of the coumarin family, which is known for its diverse biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C20H23NO6
• Molecular Weight : 375.40 g/mol

The compound features a chromen-2-one core with a morpholine-4-carboxylate moiety and a 2,5-dimethoxyphenyl substituent. This unique structure contributes to its biological activity.

Biological Activity Overview

Research indicates that coumarin derivatives exhibit various biological activities, including:

• Anticancer Properties
• Anti-inflammatory Effects
• Antioxidant Activity

Anticancer Activity

Cell Line Studies :

• The compound has shown significant cytotoxicity against various cancer cell lines. For instance, in studies involving breast cancer MCF-7 cells, the compound exhibited an IC50 value of approximately 9.54 μM, indicating potent anticancer properties .

Mechanism of Action :
The anticancer activity is believed to stem from the compound's ability to induce apoptosis and inhibit cell proliferation through various pathways, including the modulation of signaling cascades involved in cell survival and death .

Table 1: Anticancer Activity Data

Cell Line	IC50 (μM)	Reference
MCF-7	9.54
MDA-MB-231	TBD	TBD

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory properties. In vitro assays demonstrated that it effectively inhibits the production of pro-inflammatory cytokines, which are crucial in mediating inflammatory responses.

The anti-inflammatory effects are likely due to the inhibition of key enzymes involved in the inflammatory process, such as cyclooxygenase (COX) and lipoxygenase (LOX) .

Antioxidant Activity

In addition to anticancer and anti-inflammatory effects, this compound exhibits antioxidant properties. It has been shown to scavenge free radicals effectively, thereby protecting cells from oxidative stress.

Study 1: Anticancer Effects on MCF-7 Cells

A study conducted on MCF-7 breast cancer cells revealed that treatment with 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate resulted in significant cell death compared to control groups. The study highlighted the importance of structural modifications in enhancing the efficacy of coumarin derivatives .

Study 2: Anti-inflammatory Mechanisms

Another investigation focused on the anti-inflammatory mechanisms of this compound. Results indicated a marked reduction in cytokine levels upon treatment with varying concentrations of the compound, suggesting its potential as a therapeutic agent in inflammatory diseases .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural analogues of 3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate, inferred from evidence and related coumarin-morpholine hybrids:

Compound Name	Core Structure	Substituents	Key Features	Potential Applications
3-(2,5-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl morpholine-4-carboxylate (Target)	Chromen-2-one	3: 2,5-dimethoxyphenyl; 7: morpholine carboxylate	High polarity due to morpholine ester; methoxy groups enhance lipophilicity	Not reported (inferred: enzyme inhibition)
[7-hydroxy-4-oxo-2-phenyl-4H-chromen-5-yl]oxy morpholine-4-carboxylate	Chromen-4-one	5: phenyl; 7: hydroxy; morpholine carboxylate	Planar 4-oxo chromen system; hydroxyl group enables hydrogen bonding	Antioxidant/antimicrobial (hypothetical)
[Trihydroxyoxane-2-carboxylic acid]-linked chromen derivative	Chromen-5-yl	Oxane-carboxylic acid substituent	Carbohydrate-like moiety; high water solubility	Glycosidase inhibition (speculative)

Key Differences and Implications

Chromenone Core Variation: The target compound features a 2-oxo chromen system, while analogues in include 4-oxo and 5-yl chromen cores. The 2-oxo configuration may influence π-π stacking interactions in protein binding compared to 4-oxo derivatives .

In contrast, phenyl or hydroxy substituents in analogues may prioritize hydrogen-bonding interactions . The morpholine carboxylate ester in the target compound likely enhances solubility compared to non-esterified morpholine derivatives.

Biological Activity: No direct pharmacological data are available for the target compound. However, structurally similar coumarin-morpholine hybrids are hypothesized to target enzymes like kinases or hydrolases due to their planar aromatic systems and polar substituents .

Research Findings and Limitations

• Structural Analysis: The compound’s crystal structure (if resolved) would require refinement via SHELXL and visualization using WinGX/ORTEP .
• Synthetic Challenges : The presence of multiple methoxy and ester groups may complicate synthesis, necessitating protective strategies for the morpholine carboxylate.
• Data Gaps : The evidence lacks experimental data (e.g., solubility, bioactivity) for direct comparisons. Further studies are needed to validate hypotheses about its pharmacological profile.